5-fluoro-7-methoxy-2,3-dihydro-1H-indole

• Molecular Formula: C9H10FNO
• Molecular Weight: 167.18 g/mol
• IUPAC Name: 5-fluoro-7-methoxy-2,3-dihydro-1H-indole
• InChI: InChI=1S/C9H10FNO/c1-12-8-5-7(10)4-6-2-3-11-9(6)8/h4-5,11H,2-3H2,1H3
• InChI Key: OKZFKTFZXRDAJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1NCC2)F

Description

5-Fluoro-7-methoxy-2,3-dihydro-1H-indole is a fluorinated dihydroindole derivative characterized by a partially saturated indole ring system with a fluorine atom at position 5 and a methoxy group at position 6.

Preparation Methods

The synthesis of 5-fluoro-7-methoxy-2,3-dihydro-1H-indole involves several steps. One common method is the Fischer indole synthesis, which involves the reaction of phenylhydrazine with a ketone or aldehyde under acidic conditions . For this compound, the starting materials would include a fluorinated phenylhydrazine and a methoxy-substituted ketone. The reaction typically requires refluxing in methanol with methanesulfonic acid as a catalyst .

Chemical Reactions Analysis

5-Fluoro-7-methoxy-2,3-dihydro-1H-indole can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding indole-2,3-dione derivatives.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of 2,3-dihydroindole derivatives.

Substitution: Electrophilic substitution reactions can occur at the indole nucleus, particularly at the 3-position, using reagents like halogens or nitro compounds.

Scientific Research Applications

5-Fluoro-7-methoxy-2,3-dihydro-1H-indole has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex indole derivatives with potential pharmaceutical applications.

Biology: The compound is studied for its potential antiviral and antimicrobial properties.

Medicine: Research is ongoing to explore its potential as an anticancer agent due to its ability to inhibit certain enzymes and pathways involved in cancer cell proliferation.

Industry: It is used in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 5-fluoro-7-methoxy-2,3-dihydro-1H-indole involves its interaction with various molecular targets and pathways. The fluorine and methoxy groups enhance its binding affinity to specific receptors and enzymes, leading to the inhibition of their activity . This can result in the suppression of viral replication, bacterial growth, or cancer cell proliferation .

Comparison with Similar Compounds

The structural and functional attributes of 5-fluoro-7-methoxy-2,3-dihydro-1H-indole can be contextualized by comparing it to related dihydroindoles and substituted indoles. Key differences arise in substituent positions, electronic effects, and synthetic accessibility.

Substituent Analysis and Structural Analogues

Compound Name	Substituents	Core Structure	Key Features
5-Fluoro-7-methoxy-2,3-dihydro-1H-indole	-F (C5), -OCH₃ (C7)	2,3-Dihydroindole	Enhanced rigidity; electron-withdrawing F and electron-donating OCH₃ groups
5-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	-Cl (C5), -F (C7), -CH₃ (C3)	2,3-Dihydroindole	Bulky dimethyl group at C3; dual halogens (Cl, F) increase lipophilicity
5-Fluoro-2,3-dihydro-1H-indole hydrochloride	-F (C5), HCl salt	2,3-Dihydroindole	Protonated amine; improved solubility due to hydrochloride salt
N-(4-Benzoylphenyl)-5-fluoro-1H-indole-2-carboxamide	-F (C5), carboxamide at C2	Aromatic indole	Aromatic core with planar conformation; carboxamide enhances H-bonding
5-Fluoro-1-methyl-1H-indole	-F (C5), -CH₃ (N1)	Aromatic indole	N-methylation reduces metabolic degradation; lower polarity

Key Observations :

• Electronic Effects : The methoxy group at C7 in 5-fluoro-7-methoxy-2,3-dihydro-1H-indole introduces electron-donating properties, contrasting with electron-withdrawing halogens (e.g., Cl in ).
• Rigidity vs. Flexibility : Dihydroindoles (e.g., ) exhibit restricted rotation compared to aromatic indoles (e.g., ), influencing binding to sterically sensitive targets.
• Solubility : Hydrochloride salts () improve aqueous solubility, whereas lipophilic groups (e.g., -CH₃ in ) enhance membrane permeability.

Yield Comparison :

• Methylation of 5-fluoroindole achieves 98% yield .
• Carboxamide synthesis yields range from 10% to 37.5% due to steric hindrance .

Physicochemical Properties

Compound	Melting Point (°C)	Polarity	Stability
5-Fluoro-7-methoxy-2,3-dihydro-1H-indole (predicted)	~100–120 (estimated)	Moderate (OCH₃)	High (rigid core)
5-Chloro-7-fluoro-3,3-dimethyl-2,3-dihydro-1H-indole	Not reported	Low (lipophilic)	Moderate
5-Fluoro-1-methyl-1H-indole	55–56	Low	High
N-(4-Benzoylphenyl)-5-fluoro-1H-indole-2-carboxamide	249–250	High (amide)	Moderate

Notable Trends:

• Bulky substituents (e.g., dimethyl in ) lower melting points.
• Carboxamides () exhibit high melting points due to intermolecular H-bonding.

Biological Activity

5-Fluoro-7-methoxy-2,3-dihydro-1H-indole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article provides a detailed overview of its biological properties, including antimicrobial and anticancer effects, as well as insights from recent research findings.

Molecular Formula: C10H10FNO
Molecular Weight: 181.19 g/mol
IUPAC Name: 5-Fluoro-7-methoxy-2,3-dihydro-1H-indole

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of indole derivatives, including 5-fluoro-7-methoxy-2,3-dihydro-1H-indole. The compound has been evaluated against various bacterial strains, demonstrating notable inhibitory effects.

Table 1: Antimicrobial Activity of 5-Fluoro-7-methoxy-2,3-dihydro-1H-indole

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These results indicate that the compound exhibits varying degrees of activity against different bacterial strains, with Staphylococcus aureus being the most susceptible.

Anticancer Properties

The anticancer potential of 5-fluoro-7-methoxy-2,3-dihydro-1H-indole has been investigated in several cancer cell lines. The compound's mechanism of action appears to involve the induction of apoptosis and inhibition of cell proliferation.

Case Study: Cytotoxicity Assay

In a study evaluating the cytotoxic effects on MCF-7 (breast cancer) and HCT-116 (colon cancer) cell lines, the following findings were reported:

• MCF-7 Cell Line: IC50 = 15 µM
• HCT-116 Cell Line: IC50 = 20 µM

These results suggest that 5-fluoro-7-methoxy-2,3-dihydro-1H-indole possesses significant anticancer activity, particularly against breast cancer cells.

The biological activity of this compound may be attributed to its ability to interact with specific molecular targets within cancer cells. Research indicates that it may inhibit key signaling pathways involved in cell survival and proliferation. Notably, studies utilizing molecular docking simulations have suggested strong binding affinities to proteins associated with tumor growth.

Conclusion and Future Directions

5-Fluoro-7-methoxy-2,3-dihydro-1H-indole exhibits promising biological activities, particularly as an antimicrobial and anticancer agent. Ongoing research is essential to elucidate its full therapeutic potential and mechanisms of action. Future studies should focus on:

• Expanding the range of tested microbial strains.
• Exploring combination therapies with existing antibiotics and chemotherapeutics.
• Conducting in vivo studies to assess efficacy and safety profiles.